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Introduction

The differentiation of isomeric disaccharides, such as lactose and maltose, presents a common

challenge in carbohydrate analysis. The osazone test, a classical chemical method developed

by Emil Fischer, offers a simple and effective means of distinguishing between reducing sugars

based on the formation of characteristic crystalline derivatives called osazones.[1][2] This

application note provides a detailed protocol for the formation of lactosazone and other

disaccharide osazones, enabling researchers, scientists, and drug development professionals

to reliably differentiate between common disaccharides.

When a reducing sugar is heated in the presence of excess phenylhydrazine and an acid, a

series of reactions occurs at the first two carbon atoms of the sugar to form a yellow, crystalline

osazone.[3][4] Non-reducing sugars, such as sucrose, will not form an osazone unless first

hydrolyzed into their monosaccharide components.[5] The distinct crystal structures and the

time required for their formation are key parameters for identification.[5][6]
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The osazone test relies on the reaction of the free carbonyl group (aldehyde or ketone) of a

reducing sugar with phenylhydrazine. Three molecules of phenylhydrazine react with one

molecule of a reducing sugar. The first molecule forms a phenylhydrazone. The second

molecule oxidizes the adjacent alcohol group to a carbonyl group, and the third molecule reacts

with this newly formed carbonyl group to yield the final osazone.[3] The reaction is typically

carried out in a buffered acidic solution at boiling temperatures.[5]

The key differentiating factors for disaccharides are:

Crystal Morphology: Each sugar forms osazone crystals with a unique and identifiable

shape.[1][7]

Time of Formation: The time it takes for the crystals to appear varies between different

sugars. Generally, monosaccharides form osazones more rapidly upon heating, while

disaccharides require a longer time and often form crystals upon cooling.[5]

Data Presentation
The following table summarizes the key characteristics used to differentiate common

disaccharides using the osazone test.

Disaccharide
Reducing/Non-
reducing

Time of Crystal
Formation

Crystal
Morphology

Lactose Reducing
20-25 minutes (on

cooling)[5]

Powder puff, hedge-

hog, or tennis ball

shaped[1][8]

Maltose Reducing
20-30 minutes (on

cooling)[6]

Sunflower or petal-

shaped[1][7]

Sucrose Non-reducing
No crystal formation

(unless hydrolyzed)[5]
N/A

Experimental Protocols
Materials:
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Test solutions (1% aqueous solutions of lactose, maltose, and sucrose)

Phenylhydrazine hydrochloride

Sodium acetate

Glacial acetic acid

Distilled water

Test tubes

Water bath (boiling)

Microscope and glass slides

Pipettes

Glass rods

Reagent Preparation: Osazone Mixture

Thoroughly mix one part by weight of phenylhydrazine hydrochloride with two parts by weight

of sodium acetate.

Procedure: Osazone Test

Label four clean, dry test tubes: "Lactose," "Maltose," "Sucrose," and "Control."

To each corresponding test tube, add 5 mL of the respective 1% sugar solution. Add 5 mL of

distilled water to the "Control" test tube.[6]

Add approximately 0.3 g of the prepared osazone mixture to each test tube.[6]

Add 3-5 drops of glacial acetic acid to each test tube.[6]

Gently warm the test tubes to ensure all solids are dissolved.

Place all test tubes in a boiling water bath and note the time.[6]
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Observe the test tubes for the formation of yellow crystals. Monosaccharides, if present as

contaminants or hydrolysis products, may form crystals within 5-10 minutes of heating.[5]

After 30 minutes of heating, remove the test tubes from the water bath and allow them to

cool slowly and spontaneously.[6]

Observe the tubes for crystal formation during the cooling period. Note the time of

appearance for any crystals.[5]

Once crystals have formed, use a glass rod to transfer a small amount onto a glass slide.

Add a drop of the supernatant and cover with a coverslip.

Examine the crystals under a microscope and compare their shapes to the known

morphologies.

Expected Results
Lactose: No crystals will form while heating. Upon cooling for approximately 20-25 minutes,

fine, yellow crystals in the shape of powder puffs or hedge-hogs will appear.[1][5][8]

Maltose: Similar to lactose, no crystals will form during the heating phase. Upon cooling for

about 20-30 minutes, yellow crystals with a characteristic sunflower or petal shape will be

observed.[1][6][7]

Sucrose: Being a non-reducing sugar, sucrose will not form osazone crystals even after

prolonged heating and cooling.[5]

Control: No crystal formation is expected.

Mandatory Visualizations
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Preparation

Reaction Observation & Analysis

Results

Prepare Osazone Mixture
(Phenylhydrazine HCl + Sodium Acetate)

To 5mL of each sample, add:
- 0.3g Osazone Mixture

- 3-5 drops Glacial Acetic Acid

Prepare 1% Sugar Solutions
(Lactose, Maltose, Sucrose, Control)

Gently warm to dissolve solids Place in boiling water bath
for 30 minutes

Remove from water bath
and allow to cool slowly

Observe for crystal formation
and note the time

Examine crystal morphology
under a microscope

Lactose:
Powder puff crystalsIf crystals form on cooling

Maltose:
Sunflower crystals

If crystals form on cooling

Sucrose:
No crystals

If no crystals form

Click to download full resolution via product page

Caption: Experimental workflow for the differentiation of disaccharides using the osazone test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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